Cas no 1806449-43-3 (2-(3-Bromopropanoyl)-4-methoxymandelic acid)

• Product Name: 2-(3-Bromopropanoyl)-4-methoxymandelic acid
• CAS No: 1806449-43-3
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• CID: 4797161
• Update Time: 2025-07-21

2-(3-Bromopropanoyl)-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropanoyl)-4-methoxymandelic acid

• Inchi： 1S/C12H13BrO5/c1-18-7-2-3-8(11(15)12(16)17)9(6-7)10(14)4-5-13/h2-3,6,11,15H,4-5H2,1H3,(H,16,17)
• InChI Key： RGNAYWNGTCLZAT-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=CC=1C(C(=O)O)O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 1.2
• Topological Polar Surface Area: 83.8

Additional information on 2-(3-Bromopropanoyl)-4-methoxymandelic acid

Recent Advances in the Study of 2-(3-Bromopropanoyl)-4-methoxymandelic acid (CAS: 1806449-43-3)

2-(3-Bromopropanoyl)-4-methoxymandelic acid (CAS: 1806449-43-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique bromopropanoyl and methoxymandelic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a building block for more complex bioactive molecules.

The compound's structural features make it particularly valuable in medicinal chemistry. The presence of the bromine atom at the 3-position of the propionyl group provides an excellent handle for further chemical modifications, while the methoxymandelic acid portion contributes to its chiral properties and potential biological activity. Several research groups have explored its utility in the development of novel enzyme inhibitors and receptor modulators.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-(3-Bromopropanoyl)-4-methoxymandelic acid serves as a key intermediate in the synthesis of potent HDAC (histone deacetylase) inhibitors. The compound's ability to maintain structural integrity while allowing for diverse modifications at the bromine position was highlighted as particularly advantageous for structure-activity relationship studies.

Another significant development comes from recent work in targeted drug delivery systems. The compound's molecular architecture has been shown to be compatible with various drug conjugation strategies, particularly in the development of antibody-drug conjugates (ADCs). Its stability under physiological conditions and predictable reactivity profile make it an attractive candidate for such applications.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2-(3-Bromopropanoyl)-4-methoxymandelic acid. A 2024 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the number of purification steps. This development is particularly important as it addresses previous challenges in scaling up production for preclinical studies.

Pharmacological evaluations of derivatives based on this core structure have shown interesting results. Preliminary in vitro studies indicate that certain modifications of the compound exhibit selective activity against specific cancer cell lines, with particular promise shown in hematological malignancies. These findings were presented at the 2024 American Chemical Society National Meeting and are currently undergoing peer review for formal publication.

Looking forward, researchers anticipate that 2-(3-Bromopropanoyl)-4-methoxymandelic acid will continue to play an important role in drug discovery efforts. Its versatility as a synthetic intermediate combined with emerging biological activity data suggests it may serve as the foundation for multiple drug development programs in the coming years. Current research is focusing on expanding its applications in targeted therapies and exploring its potential in neurodegenerative disease research.